Cas no 2173991-63-2 (5-Bromo-1,3-dimethyl-1H-pyrazole hydrochloride)

• Product Name: 5-Bromo-1,3-dimethyl-1H-pyrazole hydrochloride
• CAS No: 2173991-63-2
• MF: C₅H₈BrClN₂
• MW: 211.487419128418
• MDL: MFCD31567422
• CID: 5058691
• Update Time: 2026-02-28

5-Bromo-1,3-dimethyl-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,3-dimethyl-1h-pyrazole hcl
• 5-bromo-1,3-dimethyl-1H-pyrazole hydrochloride
• 5-Bromo-1,3-dimethyl-1H-pyrazole hydrochloride

• MDL： MFCD31567422
• Inchi： 1S/C5H7BrN2.ClH/c1-4-3-5(6)8(2)7-4;/h3H,1-2H3;1H
• InChI Key： DLKKVCTUQPMXOD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=NN1C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 86.5
• Topological Polar Surface Area: 17.8

Additional information on 5-Bromo-1,3-dimethyl-1H-pyrazole hydrochloride

Recent Advances in the Study of 5-Bromo-1,3-dimethyl-1H-pyrazole hydrochloride (CAS: 2173991-63-2)

The compound 5-Bromo-1,3-dimethyl-1H-pyrazole hydrochloride (CAS: 2173991-63-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazole core substituted with bromine and methyl groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of research involves the optimization of synthetic routes for 5-Bromo-1,3-dimethyl-1H-pyrazole hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a one-pot reaction strategy. The researchers highlighted the importance of controlling reaction conditions to minimize byproducts and improve purity, which is critical for subsequent biological evaluations. The study also explored the compound's stability under various pH conditions, providing valuable insights for formulation development.

In terms of biological activity, 5-Bromo-1,3-dimethyl-1H-pyrazole hydrochloride has been investigated as a potential inhibitor of protein kinases, particularly those involved in inflammatory pathways. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2023) reported that the compound exhibited selective inhibition of p38 MAP kinase, a key player in cytokine production and inflammatory responses. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions and mechanism of action, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant advancement is the exploration of 5-Bromo-1,3-dimethyl-1H-pyrazole hydrochloride as a building block for more complex pharmacophores. Researchers have successfully incorporated this moiety into hybrid molecules targeting G-protein-coupled receptors (GPCRs). A recent publication in ACS Chemical Biology (2023) described the design and synthesis of such hybrids, which demonstrated enhanced binding affinity and selectivity for adenosine A2A receptors. These findings open new avenues for the development of novel therapeutics for neurological disorders.

Pharmacokinetic studies have also been conducted to evaluate the drug-like properties of 5-Bromo-1,3-dimethyl-1H-pyrazole hydrochloride. Data from in vivo models (European Journal of Pharmaceutical Sciences, 2023) revealed favorable absorption and distribution profiles, with moderate metabolic stability. However, challenges remain in optimizing its blood-brain barrier penetration, which is crucial for central nervous system targets. Structural-activity relationship (SAR) studies are ongoing to address these limitations while maintaining the compound's therapeutic efficacy.

From a safety perspective, preliminary toxicological assessments have shown that 5-Bromo-1,3-dimethyl-1H-pyrazole hydrochloride has an acceptable safety profile at therapeutic doses. A recent toxicokinetic study (Regulatory Toxicology and Pharmacology, 2023) reported no significant organ toxicity in rodent models after 28-day repeated dosing. These findings support further development of the compound, though additional long-term toxicity studies are warranted before clinical translation.

In conclusion, recent research on 5-Bromo-1,3-dimethyl-1H-pyrazole hydrochloride (CAS: 2173991-63-2) has demonstrated its versatility as both a therapeutic agent and a chemical scaffold. The compound's unique structural features and promising biological activities make it a valuable candidate for continued investigation in drug discovery programs. Future research directions may include further optimization of its pharmacokinetic properties, expansion of its therapeutic applications, and exploration of combination therapies with existing drugs.